Cas no 887338-82-1 (BENZENE, 1-(BROMOMETHYL)-2-FLUORO-4-(1-METHYLETHOXY)-)

• Product Name: BENZENE, 1-(BROMOMETHYL)-2-FLUORO-4-(1-METHYLETHOXY)-
• CAS No: 887338-82-1
• MF: C₁₀H₁₂BrFO
• MW: 247.104085922241
• CID: 3367345
• PubChem ID: 57616310
• Update Time: 2025-04-21

BENZENE, 1-(BROMOMETHYL)-2-FLUORO-4-(1-METHYLETHOXY)- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1-(BROMOMETHYL)-2-FLUORO-4-(1-METHYLETHOXY)-
• 887338-82-1
• DTXSID001229059
• SCHEMBL13258015
• 1-(Bromomethyl)-2-fluoro-4-(1-methylethoxy)benzene

• Inchi： 1S/C10H12BrFO/c1-7(2)13-9-4-3-8(6-11)10(12)5-9/h3-5,7H,6H2,1-2H3
• InChI Key： KTCZRHLLJMUZJB-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1F)OC(C)C

Computed Properties

• Exact Mass: 246.00556Da
• Monoisotopic Mass: 246.00556Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2Ų